N-[1-(2-chlorophenyl)ethyl]methanesulfonamide

• IUPAC Name: N-[1-(2-chlorophenyl)ethyl]methanesulfonamide
• InChI: InChI=1S/C9H12ClNO2S/c1-7(11-14(2,12)13)8-5-3-4-6-9(8)10/h3-7,11H,1-2H3
• InChI Key: HMJIOKFBRSKMHO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1Cl)NS(=O)(=O)C
• Molecular Formula: C9H12ClNO2S
• Molecular Weight: 233.72 g/mol

Description

“N-[1-(2-chlorophenyl)ethyl]methanesulfonamide” is a chemical compound with the CAS Number: 1343693-30-0. It has a molecular weight of 233.72.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C9H12ClNO2S/c1-7(11-14(2,12)13)8-5-3-4-6-9(8)10/h3-7,11H,1-2H3.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 233.72.

Scientific Research Applications

Synthesis and Characterization in Materials Science

One significant application involves the synthesis and characterization of compounds and materials. For example, diethyltin(methoxy)methanesulfonate reacts with t-butylphosphonic acid to afford three-dimensional self-assemblies, demonstrating the role of sulfonate ligands in constructing supramolecular assemblies. This process highlights the potential of N-[1-(2-chlorophenyl)ethyl]methanesulfonamide derivatives in materials science for creating novel structures with specific properties (Shankar et al., 2011).

Chemoselective N-Acylation Agents

In organic synthesis, derivatives of this compound have been developed as chemoselective N-acylation reagents. These compounds exhibit good chemoselectivity, serving as valuable tools in the synthesis of complex organic molecules (Kondo et al., 2000).

Structural Analysis

Structural analysis of derivatives similar to this compound offers insights into their conformation and potential biological activity. For instance, studies on N-(2,3-dichlorophenyl)methanesulfonamide have explored its conformational dynamics and hydrogen bonding, contributing to a deeper understanding of its interaction mechanisms (Gowda et al., 2007).

Catalytic Applications

Research into catalytic applications has shown that derivatives of this compound can facilitate various chemical reactions. For instance, the development of catalytic systems using sulfonamide derivatives for the efficient transfer hydrogenation of ketones highlights their importance in improving reaction conditions and outcomes (Ruff et al., 2016).

Greenhouse Gas Detection

In environmental science, derivatives have been utilized in the development of sensors for detecting greenhouse gases, such as methane. Novel sensors based on sulfonamide derivatives demonstrate excellent sensitivity and selectivity, making them promising tools for environmental monitoring (Khasim et al., 2021).